![molecular formula C7H6N2O B1424989 1H-Pyrrolo[3,2-b]pyridine 4-oxide CAS No. 1116136-36-7](/img/structure/B1424989.png)
1H-Pyrrolo[3,2-b]pyridine 4-oxide
Overview
Description
“1H-Pyrrolo[3,2-b]pyridine 4-oxide” is a heterocyclic compound . It is a useful organic building block and has been utilized in the synthesis of various pharmaceutical compounds . It has also been used as a starting material in the synthesis of azaserotonin .
Synthesis Analysis
The synthesis of “1H-Pyrrolo[3,2-b]pyridine 4-oxide” and its derivatives has been reported in various studies . For instance, aromatic hydrazone derivatives bearing the “1H-Pyrrolo[3,2-b]pyridine” moiety were designed, synthesized, and evaluated for their IC50 values against four cancer cell lines .
Molecular Structure Analysis
The molecular structure of “1H-Pyrrolo[3,2-b]pyridine 4-oxide” has been analyzed in several studies . The compound has a molecular weight of 134.14 g/mol . Its molecular formula is C7H6N2O .
Chemical Reactions Analysis
The chemical reactions involving “1H-Pyrrolo[3,2-b]pyridine 4-oxide” have been studied . For example, it has been used as a starting material in the synthesis of various derivatives with potential biological activities .
Physical And Chemical Properties Analysis
The physical and chemical properties of “1H-Pyrrolo[3,2-b]pyridine 4-oxide” have been analyzed . The compound has a molecular weight of 134.14 g/mol and a molecular formula of C7H6N2O . It has one hydrogen bond donor count and two hydrogen bond acceptor counts .
Scientific Research Applications
Biomedical Research
1H-Pyrrolo[3,2-b]pyridine 4-oxide: compounds are explored for their potential in biomedical applications due to their structural similarity to purine bases like adenine and guanine . They are studied for their biological activity, including their role in modulating various biological pathways and potential therapeutic effects.
Agriculture
In agriculture, these compounds are investigated for their use as agrochemicals. The functionalization of 1H-Pyrrolo[3,2-b]pyridine derivatives aims to develop new compounds that could serve as pesticides or herbicides, contributing to crop protection and yield improvement .
Material Science
The 1H-Pyrrolo[3,2-b]pyridine 4-oxide framework is utilized in material science for the synthesis of complex molecules. These compounds can be used as building blocks for creating new materials with specific properties, such as enhanced durability or conductivity .
Environmental Science
Research in environmental science explores the use of 1H-Pyrrolo[3,2-b]pyridine 4-oxide derivatives for environmental remediation. These compounds could potentially be used to develop sensors or catalysts that help in detecting and breaking down pollutants .
Analytical Chemistry
In analytical chemistry, 1H-Pyrrolo[3,2-b]pyridine 4-oxide derivatives are valuable for developing analytical methods. They may be used as standards or reagents in various chemical analyses to quantify or identify other substances .
Biochemistry
These heterocyclic compounds are significant in biochemistry for studying enzyme reactions and metabolic pathways. They can act as inhibitors or activators in biochemical assays, aiding in the understanding of cellular processes .
Pharmacology
In pharmacology, the 1H-Pyrrolo[3,2-b]pyridine 4-oxide structure is of interest for drug design and discovery. It’s involved in the synthesis of pharmacologically active molecules that could lead to the development of new medications .
Chemical Engineering
Finally, in chemical engineering, these compounds are part of process development for the synthesis of complex chemicals. They are used to optimize reactions and processes in the production of fine chemicals and pharmaceuticals .
Mechanism of Action
Target of Action
Similar compounds such as 1h-pyrrolo[2,3-b]pyridine derivatives have shown potent activities against fibroblast growth factor receptors (fgfr1, 2, and 3) .
Mode of Action
It’s worth noting that related compounds have been shown to inhibit fgfrs, which play an essential role in various types of tumors . This inhibition could potentially lead to the suppression of tumor growth and proliferation .
Biochemical Pathways
Fgfrs, which are potential targets of similar compounds, are involved in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes . Therefore, it’s plausible that 1H-Pyrrolo[3,2-b]pyridine 4-oxide could influence these pathways.
Result of Action
Similar compounds have shown to inhibit breast cancer cell proliferation and induce apoptosis .
Safety and Hazards
Future Directions
The future directions for the research and development of “1H-Pyrrolo[3,2-b]pyridine 4-oxide” and its derivatives have been discussed in several studies . For example, one study suggested that the development of these methods of compound synthesis may provide an important direction for future research .
properties
IUPAC Name |
4-hydroxypyrrolo[3,2-b]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O/c10-9-5-1-2-6-7(9)3-4-8-6/h1-5,10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORPVDSROZJCYDT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C2=CC=NC2=C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40680527 |
Source
|
| Record name | 4H-Pyrrolo[3,2-b]pyridin-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40680527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Pyrrolo[3,2-b]pyridine 4-oxide | |
CAS RN |
1116136-36-7 |
Source
|
| Record name | 4H-Pyrrolo[3,2-b]pyridin-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40680527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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